Cas no 1277168-50-9 (tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 1277168-50-9
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5272052
• Update Time: 2026-03-09

tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl(2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• tert-Butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-5-19-12(17)9-11-10(15)7-6-8-16(11)13(18)20-14(2,3)4/h10-11H,5-9,15H2,1-4H3/t10-,11-/m0/s1
• InChI Key： KMXVFFHYOKBDLV-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]([C@@H]1CC(=O)OCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 1
• Topological Polar Surface Area: 81.9

Additional information on tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

Research Brief on tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 1277168-50-9)

The compound tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 1277168-50-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and infectious diseases.

One of the most notable advancements in the research of this compound is its role in the synthesis of novel peptidomimetics. Researchers have utilized its chiral piperidine scaffold to design inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4) and HIV-1 protease. The stereochemistry of the compound, conferred by the (2S,3S) configuration, is critical for its binding affinity and selectivity, making it a valuable building block in asymmetric synthesis.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate in the synthesis of a new class of DPP-4 inhibitors. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, including improved oral bioavailability and metabolic stability. These findings underscore its potential in the development of next-generation antidiabetic drugs.

Another area of research focuses on the compound's utility in the synthesis of gamma-secretase modulators, which are being investigated for their potential in treating Alzheimer's disease. The piperidine core of the compound serves as a versatile template for introducing various functional groups, enabling the fine-tuning of biological activity. Recent preclinical studies have shown promising results, with derivatives of this compound exhibiting significant reduction in amyloid-beta peptide production in neuronal cell lines.

Despite these advancements, challenges remain in the large-scale synthesis and purification of tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate. Researchers are actively exploring more efficient synthetic routes, including catalytic asymmetric hydrogenation and enzymatic resolution, to address these issues. Additionally, further studies are needed to fully elucidate the compound's mechanism of action and optimize its derivatives for clinical use.

In conclusion, tert-butyl (2S,3S)-3-amino-2-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate (CAS: 1277168-50-9) represents a promising scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. Continued research into its synthetic methodologies and biological activities is expected to yield significant contributions to the field of drug discovery and development.